Cas no 32647-67-9 (Dibenzylidene sorbitol)

• Product Name: Dibenzylidene sorbitol
• CAS No: 32647-67-9
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• MDL: MFCD01753099
• CID: 53926
• Update Time: 2025-05-20

Dibenzylidene sorbitol Chemical and Physical Properties

Names and Identifiers

• Dibenzylidene sorbitol
• 1,3:2,4-Dibenzylidene sorbitol
• Bis-O-(benzylidene)-D-glucitol
• 1,3:2,4-di-O-benzylidene-D-glucitol
• 1,3:2,4-di-O-benzylidene-D-sorbitol
• 1.3,2.4-dibenzylidene-d-sorbitol
• dibenzalsorbitol
• Dibenzylidene-D-sorbitol
• ec1
• ec-1-me
• ecgel-d
• IRGACLEAR D
• millad3905
• millithix925
• sorbitoldibenzol
• bis-o-(phenylmethylene)-d-glucito
• bis-O-(phenylmethylene)-D-Glucitol
• (2R,3R,4R,5S)-Hexane-1,2,3,4,5,6-hexaol compound with phenylmethanediol

• MDL： MFCD01753099
• Inchi： 1S/C20H22O6/c21-11-15-17(25-19(23-15)13-7-3-1-4-8-13)18-16(12-22)24-20(26-18)14-9-5-2-6-10-14/h1-10,15-22H,11-12H2/t15-,16+,17-,18-,19?,20?/m1/s1
• InChI Key： FRNYWYUVZQQBQN-VVBFYGJXSA-N
• SMILES： [C@@]1([H])(OC(C2=CC=CC=C2)O[C@H]1CO)[C@]1([H])OC(C2=CC=CC=C2)O[C@@H]1CO

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 356.125988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.272
• Melting Point: 224-228ºC
• Boiling Point: 548.7 ºC at 760 mmHg
• Flash Point: 285.6 ºC
• Refractive Index: 1.597
• PSA: 77.38000
• LogP: 1.93660
• Solubility: 13mg/L at 20℃

Dibenzylidene sorbitol Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on Dibenzylidene sorbitol

Comprehensive Guide to Dibenzylidene Sorbitol (CAS No. 32647-67-9): Properties, Applications, and Industry Trends

Dibenzylidene sorbitol (CAS No. 32647-67-9), often abbreviated as DBS, is a versatile organic compound widely recognized for its role as a nucleating agent and clarifying agent in polymer manufacturing. This white, crystalline powder belongs to the family of sorbitol derivatives and is prized for its ability to enhance the transparency, mechanical properties, and processing efficiency of thermoplastics like polypropylene (PP) and polyethylene (PE). With growing demand for sustainable and high-performance materials, DBS has become a focal point in industries ranging from packaging to automotive components.

The chemical structure of Dibenzylidene sorbitol features two benzylidene groups attached to a sorbitol backbone, which enables its unique self-assembling fibrillar network in molten polymers. This network acts as a scaffold, promoting uniform crystallization and reducing haze—a critical factor for applications requiring optical clarity, such as food containers or medical devices. Recent studies highlight its compatibility with bio-based polymers, aligning with the global shift toward circular economy practices. Searches for "eco-friendly nucleating agents" and "DBS in biodegradable plastics" have surged, reflecting industry interest.

Beyond polymers, CAS No. 32647-67-9 finds niche applications in cosmetics and coatings, where it functions as a rheology modifier to control viscosity. Its low toxicity and thermal stability (decomposing above 200°C) make it suitable for FDA-compliant products. A trending topic in research is its potential synergy with nanomaterials, such as cellulose nanocrystals, to create hybrid additives for advanced composites. Questions like "How does DBS improve polymer strength?" or "DBS vs. traditional clarifiers" are frequently explored in academic and industrial forums.

From an SEO perspective, keywords like "Dibenzylidene sorbitol supplier," "DBS solubility," and "CAS 32647-67-9 price" rank highly, indicating commercial demand. Manufacturers emphasize its cost-effectiveness compared to alternatives like sodium benzoate. Regulatory compliance (e.g., REACH, FDA) and green chemistry certifications further bolster its market appeal. As industries prioritize lightweight materials and energy-efficient processing, DBS remains a cornerstone additive—bridging performance and sustainability.